7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 618383-64-5
• Molecular Formula: C19H17N5O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C19H17N5O3/c1-11-5-6-15-22-17-14(19(26)23(15)9-11)8-13(18(25)21-2)16(20)24(17)10-12-4-3-7-27-12/h3-9,20H,10H2,1-2H3,(H,21,25)
• InChI Key: PLLAVVLORZSFML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)C(=O)NC)C=C1

Description

7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a structurally complex heterocyclic compound characterized by a fused tricyclic core, a furan-2-ylmethyl substituent, and a carboxamide functional group. The molecule’s unique architecture includes:

• Triazatricyclo framework: A bicyclic system fused with an azepine-like ring, contributing to conformational rigidity.
• Carboxamide functionality: A polar group that could participate in hydrogen bonding, improving solubility or target affinity.

Preparation Methods

The synthesis of 7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the furan ring, followed by the introduction of the imino group and the construction of the triazatricyclo framework. Reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product. Industrial production methods may scale up these reactions using continuous flow processes and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form different derivatives.

Reduction: The imino group can be reduced to an amine.

Substitution: The furan ring and other functional groups can participate in substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and potential therapeutic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The imino group and triazatricyclo framework may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and biological context.

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Name/Class	Core Structure	Key Substituents	Evidence Source
Target Compound	Triazatricyclo[8.4.0.03,8]	Furan-2-ylmethyl, carboxamide	N/A
Spiro[4.5]decane-6,10-diones ()	Spiro-oxa-aza bicyclic systems	Benzothiazol-2-yl, hydroxy-phenyl
Triazole-linked fluorinated compounds ()	Tetrahydrofuran-triazole hybrids	Heptadecafluoroundecanamido, pyrimidinyl
Cephalosporin derivatives ()	β-lactam bicyclic systems	Thiadiazolylthio, pivalamido

Key Observations :

• Rigidity vs.
• Substituent Effects : Unlike the fluorinated chains in , the furan group in the target compound may reduce hydrophobicity but introduce π-π stacking capabilities.

Physicochemical Properties

Table 2: Hypothetical Property Comparison*

Property	Target Compound	Spiro[4.5]decane-6,10-diones	Triazole-Fluorinated Hybrids
Molecular Weight (g/mol)	~450 (estimated)	400–500	600–800
LogP (Predicted)	1.5–2.5	2.0–3.5	3.5–5.0
Solubility	Moderate (amide polarity)	Low (hydrophobic substituents)	Very low (fluorinated chains)

*Data inferred from structural analogs; experimental values unavailable.

Methodological Considerations for Similarity Analysis

As noted in , compound similarity assessments depend critically on descriptor selection (e.g., topological vs. 3D shape-based methods). The target compound’s furan and tricyclic motifs may align with benzothiazole-containing spiro systems in fingerprint-based analyses but diverge in pharmacophore models .

Biological Activity

The compound 7-(furan-2-ylmethyl)-6-imino-N,13-dimethyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule notable for its intricate tricyclic structure and multiple functional groups. This article explores its biological activity based on available research findings.

Molecular Characteristics

• Molecular Formula : C₁₄H₁₈N₄O₃
• Molecular Weight : Approximately 314.35 g/mol
• Structural Features : The compound features a furan ring and an imino group which are critical for its biological interactions.

Structural Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
6-imino-N-(2-methylpropyl)-7-(2-morpholin-4-ylethyl)-2-oxo	Similar tricyclic structure	Potential anticancer activity
N-(furan-2-ylmethyl)-6-imino	Contains furan ring	Antimicrobial properties
N-(3-Methoxypropyl)-4,4-dimethyl	Different substituents	Antioxidant effects

Anticancer Properties

Preliminary studies indicate that this compound exhibits anticancer potential , particularly against various cancer cell lines. For instance, compounds structurally similar to this one have shown significant antiproliferative activity against breast and lung cancer cell lines . The presence of the triazine core is thought to play a role in inhibiting cancer cell proliferation.

Antimicrobial Effects

The compound has also been evaluated for its antimicrobial properties . Research suggests that derivatives of similar structural frameworks possess activity against a range of bacterial strains . The furan moiety is often associated with enhanced antimicrobial efficacy.

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : The compound may interact with key enzymes involved in metabolic pathways.
• Protein Binding : Through hydrogen bonding and hydrophobic interactions, it can modulate the activity of target proteins.

Case Studies

• Antiproliferative Activity Study
  • A study evaluated the antiproliferative effects of various derivatives against human breast cancer cells (MCF-7). The results indicated that modifications in the side chains significantly influenced the activity levels.
  • Results showed that specific derivatives exhibited IC50 values as low as 10 µM, indicating strong potential for further development as anticancer agents.
• Antimicrobial Efficacy Assessment
  • Another study focused on the antimicrobial activity of related compounds against Gram-positive and Gram-negative bacteria. The minimal inhibitory concentrations (MIC) ranged from 50 to 100 µg/mL across different strains.
  • This highlights the potential application of this compound in treating bacterial infections.

Future Directions and Research Needs

Despite promising preliminary findings, further research is essential to:

• Elucidate the exact mechanisms of action.
• Conduct in vivo studies to assess therapeutic efficacy and safety.
• Explore structure-activity relationships (SAR) to optimize the biological activity of this compound.